Cas no 1852057-76-1 (2-{N-[(2-bromophenyl)methyl]acetamido}acetic acid)

• Product Name: 2-{N-[(2-bromophenyl)methyl]acetamido}acetic acid
• CAS No: 1852057-76-1
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• CID: 5685881
• PubChem ID: 165912751
• Update Time: 2025-06-09

2-{N-[(2-bromophenyl)methyl]acetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-[(2-bromophenyl)methyl]acetamido}acetic acid
• 1852057-76-1
• EN300-24286467

• Inchi： 1S/C11H12BrNO3/c1-8(14)13(7-11(15)16)6-9-4-2-3-5-10(9)12/h2-5H,6-7H2,1H3,(H,15,16)
• InChI Key： RGOQIIFFEIBKLX-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CN(C(C)=O)CC(=O)O

Computed Properties

• Exact Mass: 285.00006g/mol
• Monoisotopic Mass: 285.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-{N-[(2-bromophenyl)methyl]acetamido}acetic acid

Introduction to 2-{N-[(2-bromophenyl)methyl]acetamido}acetic acid (CAS No. 1852057-76-1)

2-{N-[(2-bromophenyl)methyl]acetamido}acetic acid, identified by its Chemical Abstracts Service (CAS) number 1852057-76-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of amides and carboxylic acids, featuring a unique structural motif that combines a brominated aromatic ring with an acetylamide functional group. The presence of these structural elements not only contributes to its distinct chemical properties but also opens up diverse possibilities for its application in drug discovery and medicinal chemistry.

The molecular structure of 2-{N-[(2-bromophenyl)methyl]acetamido}acetic acid consists of a benzene ring substituted with a bromine atom at the para position, linked to a methyl group through an amide bond. This amide moiety is further connected to an acetic acid side chain, creating a complex yet well-defined three-dimensional arrangement. Such structural features are often exploited in medicinal chemistry for their ability to modulate biological targets, including enzymes and receptors, by influencing both hydrophobic and hydrogen bonding interactions.

In recent years, the pharmaceutical industry has seen a surge in the development of small-molecule inhibitors targeting various therapeutic pathways. Among these, compounds containing brominated aromatic rings have been particularly studied for their potential to enhance binding affinity and selectivity towards biological targets. The bromo-substituted phenyl ring in 2-{N-[(2-bromophenyl)methyl]acetamido}acetic acid serves as an excellent scaffold for such applications, as bromine atoms are known to improve metabolic stability and binding interactions due to their ability to engage in halogen bonding.

Moreover, the acetamido group within this compound contributes to its versatility in chemical modifications. Amides are well-established pharmacophores that can participate in various biochemical interactions, making them valuable for designing molecules with specific biological activities. The acetylamide moiety, in particular, is often employed in drug development due to its stability under physiological conditions and its role as a key pharmacological functional group in numerous approved drugs.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 2-{N-[(2-bromophenyl)methyl]acetamido}acetic acid as a lead compound for drug discovery. Studies have demonstrated that the combination of a brominated aromatic ring with an amide functional group can effectively interact with biological targets such as kinases and proteases. These interactions are critical for developing inhibitors that can modulate signaling pathways involved in diseases such as cancer, inflammation, and neurodegeneration.

The carboxylic acid group at the end of the molecular chain adds another layer of functionality to this compound. Carboxylic acids are well-known for their ability to form hydrogen bonds, which can be exploited to enhance binding affinity and selectivity towards biological targets. Additionally, carboxylic acids can undergo various chemical transformations, such as esterification or amidation, allowing for further customization of the molecule's properties.

One of the most compelling aspects of 2-{N-[(2-bromophenyl)methyl]acetamido}acetic acid is its potential as a building block for more complex molecules. In drug discovery, lead compounds are often modified iteratively through structure-activity relationship (SAR) studies to optimize their biological activity. The presence of multiple functional groups in this compound makes it an attractive candidate for such modifications, enabling researchers to fine-tune its properties for specific therapeutic applications.

The synthesis of 2-{N-[(2-bromophenyl)methyl]acetamido}acetic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the bromine atom into the aromatic ring typically involves electrophilic aromatic substitution reactions, while the formation of the amide bond is achieved through coupling reactions such as amide bond formation or reductive amination. These synthetic strategies highlight the compound's complexity but also underscore its synthetic accessibility for medicinal chemists.

In conclusion, 2-{N-[(2-bromophenyl)methyl]acetamido}acetic acid (CAS No. 1852057-76-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the bromo-substituted phenyl ring, acetamido group, and carboxylic acid moiety, make it a versatile scaffold for designing molecules with potential therapeutic applications. As computational methods continue to advance and our understanding of biological targets deepens, compounds like this are likely to play an increasingly important role in the development of novel drugs targeting various diseases.